2-[2,6-dimethyl-4-(2-oxo-1-pyrrolidinyl)benzyl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[[2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)phenyl]methyl]isoindole-1,3-dione
• InChI: InChI=1S/C21H20N2O3/c1-13-10-15(22-9-5-8-19(22)24)11-14(2)18(13)12-23-20(25)16-6-3-4-7-17(16)21(23)26/h3-4,6-7,10-11H,5,8-9,12H2,1-2H3
• InChI Key: QFPFRSMAQHBZLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CN2C(=O)C3=CC=CC=C3C2=O)C)N4CCCC4=O
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol

Description

2-[2,6-dimethyl-4-(2-oxo-1-pyrrolidinyl)benzyl]-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C21H20N2O3 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 348.14739250 g/mol and the complexity rating of the compound is 568. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis Methods

• Benzo[f]isoindole-4,9-diones Synthesis : A method to synthesize benzo[f]isoindole-4,9-diones is presented, starting from 2,3-bis(bromomethyl)-1,4-dimethoxynaphthalene with primary amines. This involves CAN-mediated oxidation to convert 2,3-bis(aminomethyl)-1,4-dimethoxynaphthalenes to benzo[f]isoindole-4,9-diones (Claessens et al., 2008).
• Isoindoles from Pyrroles : The self-condensation of 2,5-dimethylpyrrole in acidic media leads to the high-yield formation of isoindoles, demonstrating a useful route for synthesizing certain isoindoles (Bender & Bonnett, 1968).

Chemical Properties

• Planar Structure and Interactions : Analysis of 2-(2,3-Dimethylphenyl)-1H-isoindole-1,3(2H)-dione reveals its planar structure and specific intermolecular interactions. The compound forms a zigzag chain in the crystal due to weak C—H O interactions (Tariq et al., 2010).

Potential Applications

• Antimicrobial Screening : Novel azaimidoxy compounds, including 2-{[(4-chlorophenyl)diazenyl]oxy}-1H-isoindole-1,3-(2H)-dione, have been synthesized and screened for antimicrobial activities, suggesting potential as chemotherapeutic agents (Jain, Nagda, & Talesara, 2006).
• Antiviral Action : Benzo[de]isoquinoline-diones, including derivatives of the compound , show inhibition of viral replication in specific viruses, indicating potential for antiviral applications (Garcia-Gancedo et al., 1979).
• Photophysical Properties and pH-Sensing Application : Pyrimidine-phthalimide derivatives, such as 2-(4,6-dimethylpyrimidin-2-yl)isoindoline-1,3-dione, exhibit solid-state fluorescence and potential as colorimetric pH sensors due to their photophysical properties (Yan et al., 2017).